Cas no 2137903-47-8 (3,4-Pyridinediamine, 6-(4-ethyl-1-piperazinyl)-)

• Product Name: 3,4-Pyridinediamine, 6-(4-ethyl-1-piperazinyl)-
• CAS No: 2137903-47-8
• MF: C₁₁H₁₉N₅
• MW: 221.302061319351
• CID: 5277984
• Update Time: 2025-10-12

3,4-Pyridinediamine, 6-(4-ethyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinediamine, 6-(4-ethyl-1-piperazinyl)-

• Inchi： 1S/C11H19N5/c1-2-15-3-5-16(6-4-15)11-7-9(12)10(13)8-14-11/h7-8H,2-6,13H2,1H3,(H2,12,14)
• InChI Key： CWFXKAWVZLGFLU-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCN(CC)CC2)=CC(N)=C1N

Additional information on 3,4-Pyridinediamine, 6-(4-ethyl-1-piperazinyl)-

Introduction to 3,4-Pyridinediamine, 6-(4-ethyl-1-piperazinyl) and Its Significance in Modern Chemical Research

3,4-Pyridinediamine, 6-(4-ethyl-1-piperazinyl) (CAS No. 2137903-47-8) is a compound of significant interest in the field of pharmaceutical and chemical research. This heterocyclic organic molecule, featuring a pyridine core with amine functional groups and an ethylpiperazine substituent, has garnered attention due to its versatile structural properties and potential applications in drug discovery and material science.

The compound's unique structural framework, combining a pyridine ring with two amino groups at the 3 and 4 positions and a 4-ethyl-1-piperazine moiety at the 6 position, makes it a promising candidate for further investigation. The presence of both electron-donating amine groups and the electron-rich piperazine ring enhances its reactivity, making it suitable for various synthetic transformations and functionalizations.

In recent years, there has been growing interest in exploring the pharmacological properties of 3,4-pyridinediamine derivatives. These derivatives have shown potential in various therapeutic areas, including central nervous system (CNS) disorders, antiviral applications, and anticancer therapies. The piperazine moiety, in particular, is known for its ability to modulate biological pathways by interacting with specific receptors and enzymes.

One of the most compelling aspects of 3,4-Pyridinediamine, 6-(4-ethyl-1-piperazinyl) is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural flexibility to develop novel compounds with enhanced binding affinity and improved pharmacokinetic profiles. For instance, modifications at the 3 and 4 positions of the pyridine ring have been explored to optimize solubility and metabolic stability.

The ethylpiperazine substituent contributes to the compound's ability to cross the blood-brain barrier, making it particularly relevant for CNS-targeting drugs. This property has been exploited in the development of potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the compound's amine groups provide multiple sites for further chemical modification, allowing for the creation of libraries of derivatives with tailored biological activities.

Recent advancements in computational chemistry have further accelerated the discovery process for 3,4-Pyridinediamine derivatives. Molecular modeling techniques have been employed to predict binding interactions between these compounds and target proteins. These studies have identified promising candidates for experimental validation, streamlining the drug development pipeline.

In material science, 6-(4-ethyl-1-piperazinyl)-substituted pyridinediamines have been investigated for their potential applications in organic electronics. The conjugated system formed by the pyridine ring and the piperazine moiety can be exploited to design materials with desirable optoelectronic properties. Such materials are relevant for applications in organic light-emitting diodes (OLEDs), photovoltaics, and sensors.

The synthesis of 3,4-Pyridinediamine, 6-(4-ethyl-1-piperazinyl) involves multi-step organic reactions that highlight modern synthetic methodologies. Techniques such as Buchwald-Hartwig amination have been utilized to introduce the piperazine group efficiently. Additionally, palladium-catalyzed cross-coupling reactions have enabled the formation of complex molecular architectures with high precision.

The compound's stability under various conditions has also been a subject of study. Researchers have examined its behavior under different pH levels and temperatures to assess its suitability for formulation in pharmaceutical products. These studies have provided valuable insights into optimizing storage conditions and ensuring long-term stability.

The growing body of research on 3,4-Pyridinediamine derivatives underscores their importance as building blocks in chemical synthesis. The ability to modify their structure while maintaining core functionalities offers a rich ground for innovation. As synthetic methods continue to evolve, new derivatives are likely to emerge with enhanced properties and expanded applications.

In conclusion,3,4-Pyridinediamine, 6-(4-ethyl-1-piperazinyl) represents a fascinating compound with diverse potential uses across multiple scientific disciplines. Its unique structural features make it an attractive candidate for further exploration in drug discovery and material science. As research progresses，this molecule is poised to contribute significantly to advancements in both pharmaceuticals and technology.